Cas no 1267273-47-1 (5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline)

5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline is a substituted tetrahydroisoquinoline derivative with potential applications in pharmaceutical and organic synthesis. Its rigid tetracyclic structure, combined with the chloro and dimethyl substituents, enhances its utility as a versatile intermediate for constructing complex heterocyclic compounds. The chloro group offers a reactive site for further functionalization, while the dimethyl substitution provides steric and electronic modulation, influencing reactivity and selectivity. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including CNS-targeting agents. Its stability and well-defined synthetic pathway make it a reliable building block for research and industrial applications.

5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline structure

1267273-47-1 structure

Product Name:5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline

CAS No:1267273-47-1

MF:C₁₁H₁₄ClN

MW:195.688561916351

CID:1033461

PubChem ID:71303728

Update Time:2025-06-08

5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline
- 5-chloro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline
- DB-306669
- J-517362
- DTXSID40745100
- 1267273-47-1
- Inchi： 1S/C11H14ClN/c1-11(2)7-13-6-8-4-3-5-9(12)10(8)11/h3-5,13H,6-7H2,1-2H3
- InChI Key： IKYVCXNUDIRVOS-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2CNCC(C)(C)C=21

Computed Properties

Exact Mass: 195.0814771g/mol
Monoisotopic Mass: 195.0814771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 12Å²

5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD253433-1g	5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline	1267273-47-1	95+%	1g	￥8250.0	2024-04-18
Chemenu	CM144271-1g	5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline	1267273-47-1	95%	1g	$1322	2024-08-02
Chemenu	CM144271-1g	5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline	1267273-47-1	95%	1g	$632	2021-08-05
Alichem	A189005179-1g	5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline	1267273-47-1	95%	1g	$576.64	2022-04-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1647969-1g	5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline	1267273-47-1	98%	1g	￥6829.00	2024-08-09

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Additional information on 5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline

Comprehensive Analysis of 5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 1267273-47-1)

The compound 5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 1267273-47-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the tetrahydroisoquinoline core and chloro and dimethyl substituents, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel therapeutic agents targeting neurological and metabolic disorders.

In recent years, the search for heterocyclic compounds with enhanced pharmacological properties has intensified. 5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline stands out due to its ability to modulate specific biological pathways. This aligns with current trends in precision medicine, where molecules with tailored functional groups are designed to interact selectively with target proteins. The compound's CAS No. 1267273-47-1 is frequently queried in scientific databases, reflecting its relevance in academic and industrial settings.

The synthesis and characterization of 5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are critical for its use in high-value applications. Additionally, the rise of AI-driven drug discovery has further highlighted the importance of such intermediates, as they serve as building blocks for machine learning models predicting molecular interactions.

Environmental and safety considerations are also paramount when working with 5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline. While it is not classified as a hazardous material, proper handling protocols are essential to minimize risks. This aspect resonates with the broader scientific community's focus on green chemistry and sustainable practices. Researchers are exploring eco-friendly synthesis routes to produce this compound, reducing waste and energy consumption.

From a commercial perspective, the demand for CAS No. 1267273-47-1 is driven by its versatility. It is used in the development of small-molecule inhibitors and ligands for various receptors. The pharmaceutical industry, in particular, values such compounds for their potential to address unmet medical needs. As the global market for specialty chemicals expands, 5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline is poised to play a pivotal role in innovation.

In conclusion, 5-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 1267273-47-1) represents a fascinating area of research with broad implications. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in the context of drug development and materials science. As scientific advancements continue, this compound is likely to remain a key player in the quest for next-generation therapeutics and functional materials.